4-(BOC-AMIDINO)-BENZOIC ACID
4-(BOC-AMIDINO)-BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
153074-91-0
VCID:
VC0117761
InChI:
InChI=1S/C13H16N2O4/c1-13(2,3)19-12(18)15-10(14)8-4-6-9(7-5-8)11(16)17/h4-7H,1-3H3,(H,16,17)(H2,14,15,18)
SMILES:
CC(C)(C)OC(=O)N=C(C1=CC=C(C=C1)C(=O)O)N
Molecular Formula:
C13H16N2O4
Molecular Weight:
264.28 g/mol
4-(BOC-AMIDINO)-BENZOIC ACID
CAS No.: 153074-91-0
Main Products
VCID: VC0117761
Molecular Formula: C13H16N2O4
Molecular Weight: 264.28 g/mol
CAS No. | 153074-91-0 |
---|---|
Product Name | 4-(BOC-AMIDINO)-BENZOIC ACID |
Molecular Formula | C13H16N2O4 |
Molecular Weight | 264.28 g/mol |
IUPAC Name | 4-[(Z)-N'-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]benzoic acid |
Standard InChI | InChI=1S/C13H16N2O4/c1-13(2,3)19-12(18)15-10(14)8-4-6-9(7-5-8)11(16)17/h4-7H,1-3H3,(H,16,17)(H2,14,15,18) |
Standard InChIKey | CBLWJKHTKYGZTI-UHFFFAOYSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)/N=C(/C1=CC=C(C=C1)C(=O)O)\N |
SMILES | CC(C)(C)OC(=O)N=C(C1=CC=C(C=C1)C(=O)O)N |
Canonical SMILES | CC(C)(C)OC(=O)N=C(C1=CC=C(C=C1)C(=O)O)N |
PubChem Compound | 18794018 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume